Cas no 102207-68-1 (4-Pyrimidinamine,5-butyl-6-chloro-2-methyl-)
102207-68-1 structure
Product Name:4-Pyrimidinamine,5-butyl-6-chloro-2-methyl-
CAS No:102207-68-1
MF:C9H14ClN3
MW:199.680560588837
CID:190502
PubChem ID:3025147
Update Time:2025-04-19
4-Pyrimidinamine,5-butyl-6-chloro-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyrimidinamine,5-butyl-6-chloro-2-methyl-
- 5-butyl-6-chloro-2-methylpyrimidin-4-amine
- 4-Amino-5-butyl-6-chloro-2-methylpyrimidine
- 102207-68-1
- BRN 0150506
- 4-25-00-02238 (Beilstein Handbook Reference)
- DTXSID30144789
- Pyrimidine, 4-amino-5-butyl-6-chloro-2-methyl-
-
- Inchi: 1S/C9H14ClN3/c1-3-4-5-7-8(10)12-6(2)13-9(7)11/h3-5H2,1-2H3,(H2,11,12,13)
- InChI Key: GKQYZHWWZGNONQ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(N)=NC(C)=N1)CCCC
Computed Properties
- Exact Mass: 199.08782
- Monoisotopic Mass: 199.0876252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 51.8
4-Pyrimidinamine,5-butyl-6-chloro-2-methyl- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
102207-68-1 (4-Pyrimidinamine,5-butyl-6-chloro-2-methyl-) Related Products
- 94087-76-0(2,4,6-Pyrimidinetriamine,5-dodecyl-)
- 94087-73-7(5-Octylpyrimidine-2,4,6-triamine)
- 13265-42-4(4,6-Pyrimidinediamine,2,5-dimethyl-)
- 89852-86-8(5-Pyrimidineacetonitrile,4-amino-2-methyl-)
- 4038-50-0(2,4,6-Pyrimidinetriamine,5-(3-methylbutyl)-)
- 94087-72-6(2,4,6-Pyrimidinetriamine,5-hexyl-)
- 94087-80-6(2,4,6-Pyrimidinetriamine,5-hexadecyl-)
- 94087-77-1(2,4,6-Pyrimidinetriamine,5-tetradecyl-)
- 27228-43-9(4-Pyrimidinamine,5-ethyl-)
- 27228-44-0(4-Pyrimidinamine,5-propyl-)
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk